1-(furan-2-ylmethyl)-5-oxo-N-(3,4,5-trimethoxyphenyl)pyrrolidine-3-carboxamide

• Molecular Formula: C19H22N2O6
• Molecular Weight: 374.4 g/mol
• IUPAC Name: 1-(furan-2-ylmethyl)-5-oxo-N-(3,4,5-trimethoxyphenyl)pyrrolidine-3-carboxamide
• InChI: InChI=1S/C19H22N2O6/c1-24-15-8-13(9-16(25-2)18(15)26-3)20-19(23)12-7-17(22)21(10-12)11-14-5-4-6-27-14/h4-6,8-9,12H,7,10-11H2,1-3H3,(H,20,23)
• InChI Key: XCYLNQPYAKKRNX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)NC(=O)C2CC(=O)N(C2)CC3=CC=CO3

Description

1-(furan-2-ylmethyl)-5-oxo-N-(3,4,5-trimethoxyphenyl)pyrrolidine-3-carboxamide is a synthetic organic compound that has garnered interest in various fields of scientific research

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(furan-2-ylmethyl)-5-oxo-N-(3,4,5-trimethoxyphenyl)pyrrolidine-3-carboxamide typically involves multiple steps, starting from readily available starting materials. The synthetic route may include the following steps:

Formation of the Pyrrolidine Ring: This can be achieved through a cyclization reaction involving appropriate precursors.

Introduction of the Furan Ring: The furan ring can be introduced via a coupling reaction with a furan-containing reagent.

Attachment of the Trimethoxyphenyl Group:

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to ensure high yield and purity. This may include the use of advanced techniques such as continuous flow chemistry and automated synthesis to streamline the process.

Chemical Reactions Analysis

Types of Reactions

1-(furan-2-ylmethyl)-5-oxo-N-(3,4,5-trimethoxyphenyl)pyrrolidine-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Halogenating agents like thionyl chloride or phosphorus tribromide.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its potential as a therapeutic agent in drug development.

Industry: Utilized in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 1-(furan-2-ylmethyl)-5-oxo-N-(3,4,5-trimethoxyphenyl)pyrrolidine-3-carboxamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

1-(furan-2-ylmethyl)-5-oxo-N-(3,4,5-trimethoxyphenyl)pyrrolidine-3-carboxamide: shares similarities with other pyrrolidine and furan-containing compounds.

N-(3,4,5-trimethoxyphenyl)pyrrolidine-3-carboxamide: Lacks the furan ring but has similar structural features.

1-(furan-2-ylmethyl)pyrrolidine-3-carboxamide: Lacks the trimethoxyphenyl group but contains the furan and pyrrolidine rings.

Uniqueness

The uniqueness of This compound lies in its combination of the furan ring, pyrrolidine ring, and trimethoxyphenyl group. This unique structure may confer specific biological activities and chemical reactivity that are not observed in similar compounds.